Cas no 739365-19-6 (5-METHYL-1-NEOPENTYL-1H-INDOLE-3-CARBOXYLIC ACID)

5-METHYL-1-NEOPENTYL-1H-INDOLE-3-CARBOXYLIC ACID structure
739365-19-6 structure
Product Name:5-METHYL-1-NEOPENTYL-1H-INDOLE-3-CARBOXYLIC ACID
CAS No:739365-19-6
MF:C15H19NO2
MW:245.31686425209
CID:1763728
PubChem ID:23091990
Update Time:2025-04-21

5-METHYL-1-NEOPENTYL-1H-INDOLE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 5-METHYL-1-NEOPENTYL-1H-INDOLE-3-CARBOXYLIC ACID
    • DB-420370
    • 739365-19-6
    • 1-(2,2-Dimethylpropyl)-5-methyl-1H-indole-3-carboxylic acid
    • SCHEMBL5135068
    • Inchi: 1S/C15H19NO2/c1-10-5-6-13-11(7-10)12(14(17)18)8-16(13)9-15(2,3)4/h5-8H,9H2,1-4H3,(H,17,18)
    • InChI Key: GFZNXPRHBBPXBG-UHFFFAOYSA-N
    • SMILES: OC(C1=CN(C2C=CC(C)=CC=21)CC(C)(C)C)=O

Computed Properties

  • Exact Mass: 245.141578849g/mol
  • Monoisotopic Mass: 245.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 42.2Ų
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